Cas no 1110824-52-6 (2-[(4-tert-butylphenyl)sulfanyl]-N-(1-cyano-1-cyclopropylethyl)acetamide)

• Product Name: 2-[(4-tert-butylphenyl)sulfanyl]-N-(1-cyano-1-cyclopropylethyl)acetamide
• CAS No: 1110824-52-6
• MF: C₁₈H₂₄N₂OS
• MW: 316.460963249207
• CID: 6220441
• PubChem ID: 42902902
• Update Time: 2025-07-02

2-[(4-tert-butylphenyl)sulfanyl]-N-(1-cyano-1-cyclopropylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butylphenyl)sulfanyl-N-(1-cyano-1-cyclopropylethyl)acetamide
• NCGC00335748-01
• 1110824-52-6
• EN300-26684212
• Z24452552
• AKOS033913900
• AB01328583-02
• 2-[(4-tert-butylphenyl)sulfanyl]-N-(1-cyano-1-cyclopropylethyl)acetamide

• Inchi： 1S/C18H24N2OS/c1-17(2,3)13-7-9-15(10-8-13)22-11-16(21)20-18(4,12-19)14-5-6-14/h7-10,14H,5-6,11H2,1-4H3,(H,20,21)
• InChI Key： VSFCBYCETYVNJW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)CC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 316.16093457g/mol
• Monoisotopic Mass: 316.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 78.2Ų

Additional information on 2-[(4-tert-butylphenyl)sulfanyl]-N-(1-cyano-1-cyclopropylethyl)acetamide

Comprehensive Analysis of 2-[(4-tert-butylphenyl)sulfanyl]-N-(1-cyano-1-cyclopropylethyl)acetamide (CAS No. 1110824-52-6)

In the realm of specialty chemicals, 2-[(4-tert-butylphenyl)sulfanyl]-N-(1-cyano-1-cyclopropylethyl)acetamide (CAS No. 1110824-52-6) has garnered significant attention due to its unique molecular structure and potential applications. This compound, often referred to in abbreviated form for convenience, features a tert-butylphenyl group linked via a sulfanyl bridge to an acetamide moiety, further modified with a cyano-cyclopropyl substituent. Such structural complexity makes it a subject of interest in pharmaceutical research, agrochemical development, and material science.

The CAS No. 1110824-52-6 is a critical identifier for researchers seeking precise information about this compound. Its IUPAC name, while lengthy, provides a clear roadmap of its chemical architecture. The presence of the tert-butyl group enhances lipophilicity, a property often exploited in drug design to improve membrane permeability. Meanwhile, the cyano functionality introduces polarity, balancing the molecule's physicochemical profile. These attributes align with current trends in small-molecule drug discovery, where researchers prioritize compounds with optimized bioavailability and target engagement.

Recent literature highlights the growing demand for cyclopropyl-containing compounds, a trend reflected in patent filings and medicinal chemistry publications. The cyclopropyl ring in 2-[(4-tert-butylphenyl)sulfanyl]-N-(1-cyano-1-cyclopropylethyl)acetamide confers conformational rigidity, potentially enhancing binding affinity to biological targets. This resonates with industry efforts to develop next-generation kinase inhibitors and GPCR modulators, where steric constraints play pivotal roles in selectivity.

From a synthetic chemistry perspective, the sulfanyl-acetamide linkage in this compound offers intriguing possibilities for structure-activity relationship (SAR) studies. Chemists frequently explore such motifs to fine-tune electronic effects and hydrogen-bonding capacities. The compound's molecular weight (approximately 316.45 g/mol) falls within the desirable range for orally bioavailable drugs, further fueling research interest. Computational models suggest favorable logP values, indicating balanced hydrophilicity-lipophilicity characteristics.

In agrochemical contexts, derivatives featuring tert-butylphenyl groups have demonstrated utility as plant growth regulators and pesticide intermediates. While specific data on CAS 1110824-52-6 in this domain remains limited, structural analogs suggest potential applications in crop protection formulations. The cyano group may contribute to binding with insecticidal targets, aligning with sustainable agriculture initiatives seeking low-residue pest control solutions.

The compound's stability profile warrants discussion. Preliminary data indicates that the acetamide core remains intact under standard storage conditions, though the cyano-cyclopropyl moiety may require protection from strong nucleophiles. Such considerations are crucial for process chemistry teams scaling up production. Analytical methods like HPLC and LC-MS have proven effective for purity assessment, with characteristic peaks aiding identification.

As the scientific community increasingly focuses on fragment-based drug design, the distinct pharmacophores within 2-[(4-tert-butylphenyl)sulfanyl]-N-(1-cyano-1-cyclopropylethyl)acetamide offer valuable building blocks. The sulfanyl linker, in particular, serves as a versatile handle for medicinal chemistry optimization. Recent conferences on heterocyclic compounds have highlighted similar structures as privileged scaffolds in central nervous system (CNS) drug development.

Environmental and regulatory aspects of CAS 1110824-52-6 remain areas of active investigation. While not classified as hazardous under current systems, its biodegradation pathways warrant study to ensure compliance with green chemistry principles. The European Chemicals Agency (ECHA) database shows no significant restrictions, but researchers should monitor evolving REACH regulations given the compound's structural features.

From a commercial standpoint, suppliers typically offer 1110824-52-6 in milligram to kilogram quantities, catering to both academic research and industrial R&D. Pricing reflects the synthetic complexity, particularly the chiral center introduced by the cyclopropylethyl group. Procurement specialists emphasize verifying certificates of analysis (CoA) to ensure batch-to-batch consistency, especially for high-throughput screening campaigns.

Future directions for this compound likely involve structure-based optimization studies. The tert-butyl group's role in protein-ligand interactions could be systematically explored through X-ray crystallography or cryo-EM studies. Additionally, the nitrile functionality presents opportunities for click chemistry applications, potentially enabling proteolysis-targeting chimera (PROTAC) development—a hot topic in targeted protein degradation therapeutics.

In conclusion, 2-[(4-tert-butylphenyl)sulfanyl]-N-(1-cyano-1-cyclopropylethyl)acetamide represents a multifaceted compound with untapped potential across several scientific disciplines. Its CAS registry number 1110824-52-6 serves as an essential reference point for researchers navigating the expanding universe of specialty fine chemicals. As AI-driven drug discovery platforms gain traction, compounds with such well-defined yet versatile architectures will undoubtedly play increasingly prominent roles in 21st-century molecular innovation.